Cas no 178405-44-2 (1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)-)
178405-44-2 structure
Product Name:1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)-
CAS No:178405-44-2
MF:C9H12O3
MW:168.189783096313
CID:1366286
Update Time:2024-08-16
1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)-
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- Inchi: 1S/C9H12O3/c1-6(10)9(12)7-2-4-8(11)5-3-7/h2-6,9-12H,1H3
- InChI Key: PIYCCGIPUXJHIW-UHFFFAOYSA-N
- SMILES: CC(C(C1C=CC(O)=CC=1)O)O
Computed Properties
- Exact Mass: 168.07866
Experimental Properties
- Density: 1.261±0.06 g/cm3(Predicted)
- Boiling Point: 367.5±27.0 °C(Predicted)
- PSA: 60.69
- pka: 9.99±0.26(Predicted)
1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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